Cas no 1689-79-8 (Thiophene,3-(1,1-dimethylethyl)-)
1689-79-8 structure
Product Name:Thiophene,3-(1,1-dimethylethyl)-
Thiophene,3-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,3-(1,1-dimethylethyl)-
- 3-TERT-BUTYLTHIOPHENE
- 3-(1,1-dimethylethyl)-thiophene
- 3-t-butylthiophen
- 3-t-butylthiophene
- 3-tert.-Butyl-thiophen
- 3-tert-butyl-thiophene
- 4-tert-butylthiophene
- Thiophene,3-(1,1-dimethylethyl)
- Thiophene,3-tert-butyl
- AKOS006331694
- Q27266292
- 1689-79-8
- 74M18SC40E
- Thiophene, 3-tert-butyl-
- 3-(1,1-dimethylethyl) Thiophene
- Thiophene, 3-(1,1-dimethylethyl)-
- SCHEMBL73301
- DTXSID10168620
- UNII-74M18SC40E
- LZDPZKBVRTYUMQ-UHFFFAOYSA-N
- METHYL3-OXOTETRAHYDROTHIOPHENE-2-CARBOXYLATE
-
- Inchi： 1S/C8H12S/c1-8(2,3)7-4-5-9-6-7/h4-6H,1-3H3
- InChI Key： LZDPZKBVRTYUMQ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 140.06600
- Monoisotopic Mass: 140.065971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 3.3
Experimental Properties
- Density: 0.9967 (estimate)
- Melting Point: -54.7°C
- Boiling Point: 168.95°C
- Flash Point: 37.7°C
- Refractive Index: 1.5187 (estimate)
- PSA: 28.24000
- LogP: 3.04560
Thiophene,3-(1,1-dimethylethyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene,3-(1,1-dimethylethyl)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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